1-[2-Hydroxy-2-(2-methylphenyl)ethyl]-3-phenylurea, commonly referred to as HMPU, is a synthetic organic chemical compound that has gained significant attention in the scientific community due to its numerous applications in biotechnology, pharmaceuticals, and other industries. In this paper, we will provide an in-depth analysis of HMPU, covering its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, as well as its potential implications in various fields of research and industry.